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Compound of Interest

Compound Name: Disodium phthalate

Cat. No.: B103543

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of disodium
phthalate in aqueous and organic media. Understanding the solubility of this compound is
critical for its application in various fields, including its use as a buffering agent and as a
primary standard in analytical chemistry. This document summarizes available quantitative
data, details experimental protocols for solubility determination, and provides a visual
representation of the experimental workflow.

Solubility of Disodium Phthalate

Disodium phthalate (CsHaNa20a) is the sodium salt of phthalic acid. Its ionic nature, conferred
by the two sodium cations and the phthalate dianion, is the primary determinant of its solubility
characteristics.

Aqueous Solubility

Disodium phthalate exhibits high solubility in water. Its ionic structure allows for strong ion-
dipole interactions with polar water molecules, leading to effective dissolution.

Table 1: Aqueous Solubility of Disodium Phthalate

Temperature Solubility (g/L) Citation

20°C > 500
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While precise temperature-dependent solubility data is not readily available in the literature, for
most ionic salts, solubility in water tends to increase with temperature. However, the extent of
this effect for disodium phthalate has not been quantitatively documented in the reviewed

sources.

Solubility in Organic Solvents

The solubility of disodium phthalate in organic solvents is limited due to its ionic character.
Non-polar organic solvents are unable to overcome the strong electrostatic forces of the crystal
lattice of this salt.

There are some conflicting reports in the available literature regarding its solubility in certain
polar organic solvents. One source suggests it is "soluble in alcohol; sparingly soluble in ether,”
while another indicates it is "insoluble in non-polar organic solvents like ethanol or ether". Due
to the lack of quantitative experimental data, caution is advised when considering its solubility
in organic media. Generally, as an ionic compound, it is expected to have very low solubility in

most organic solvents, particularly non-polar ones.

Table 2: Qualitative Solubility of Disodium Phthalate in Organic Solvents
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Solvent Class

Representative
Solvents

Qualitative
Solubility

Rationale

Alcohols

Methanol, Ethanol

Very low to insoluble

The non-polar
hydrocarbon portion of
the alcohol is
significant, limiting
interaction with the

ionic solute.

Ethers

Diethyl ether,

Tetrahydrofuran

Insoluble

Ethers are relatively

non-polar and cannot
effectively solvate the
sodium and phthalate

ions.

Ketones

Acetone

Insoluble

While possessing a
polar carbonyl group,
the overall polarity is
insufficient to dissolve

the ionic salt.

Hydrocarbons

Hexane, Toluene

Insoluble

These non-polar
solvents lack any
mechanism to interact
favorably with the

ionic compound.

Note: The information in Table 2 is based on the general principles of solubility for ionic

compounds and the qualitative descriptions found in the literature. Quantitative solubility data

for disodium phthalate in these organic solvents is not available in the reviewed sources.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the aqueous solubility of a solid

compound like disodium phthalate, based on the OECD Guideline 105 (Flask Method). This

method is appropriate for substances with a solubility greater than 10-2 g/L.
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Principle of the Flask Method

An excess amount of the solid test substance is agitated in water at a constant temperature to
achieve equilibrium and form a saturated solution. The concentration of the substance in a
filtered aliguot of the saturated solution is then determined by a suitable analytical method.

Materials and Apparatus

o Test Substance: High-purity disodium phthalate.
o Solvent: Distilled or deionized water.
e Apparatus:
o Constant temperature water bath or shaker.
o Flasks with stoppers.
o Analytical balance.
o Filtration system (e.g., syringe filters with a pore size of 0.45 pum or less).
o Calibrated glassware (pipettes, volumetric flasks).

o Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer,
HPLC).

Experimental Procedure

e Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and
the time required to reach equilibrium. This helps in determining the appropriate amount of
substance and the duration for the main test.

e Main Test: a. Add an excess amount of disodium phthalate to a flask containing a known
volume of water. The excess solid should be clearly visible. b. Place the flask in a constant
temperature bath and agitate for a predetermined time (e.g., 24-48 hours) to ensure
equilibrium is reached. The temperature should be controlled to + 0.5°C. c. After the
equilibration period, allow the solution to stand at the test temperature to let the undissolved
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solid settle. d. Carefully withdraw an aliquot of the supernatant, ensuring no solid particles
are disturbed. e. Filter the aliquot to remove any suspended microparticles. f. Analyze the
concentration of disodium phthalate in the clear filtrate using a validated analytical method.

o Data Analysis: The solubility is reported as the average of at least three replicate
determinations, expressed in g/L or other appropriate units, at the specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in determining the solubility of a solid compound
using the shake-flask method.
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Caption: Workflow for Solubility Determination by the Shake-Flask Method.

 To cite this document: BenchChem. [The Solubility Profile of Disodium Phthalate: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103543#solubility-of-disodium-phthalate-in-water-
and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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